Cas no 2227771-98-2 ((2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol)

• Product Name: (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol
• CAS No: 2227771-98-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5800803
• PubChem ID: 165624719
• Update Time: 2025-06-29

(2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol
• EN300-1789895
• 2227771-98-2

• Inchi： 1S/C10H13NO3/c1-7-3-4-10(11(13)14)6-9(7)5-8(2)12/h3-4,6,8,12H,5H2,1-2H3/t8-/m1/s1
• InChI Key： SANXWPXDVRBJBP-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol

Introduction to (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol (CAS No. 2227771-98-2)

(2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol (CAS No. 2227771-98-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of pharmaceuticals and as a key intermediate in synthetic pathways.

The chemical structure of (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol consists of a propanol moiety attached to a substituted phenyl ring, with the nitro group and methyl group providing additional functional groups that can be exploited for further chemical modifications. The chiral center at the propanol carbon adds another layer of complexity and potential utility, as enantiomers can exhibit distinct biological activities.

Recent studies have highlighted the importance of chiral compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol can serve as a potent inhibitor of specific enzymes involved in inflammatory pathways. This finding underscores the compound's potential as a lead molecule for the development of anti-inflammatory drugs.

In addition to its biological activity, (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol has been explored as an intermediate in the synthesis of more complex molecules. A notable example is its use in the preparation of certain antiviral agents. Research conducted at the University of California, Los Angeles (UCLA) showed that this compound can be efficiently converted into intermediates for antiviral drugs through a series of well-defined synthetic steps. The high yield and purity achieved in these reactions make it an attractive choice for large-scale production.

The synthesis of (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol typically involves several key steps, including the formation of the chiral center and the introduction of the nitro and methyl groups. One common approach is to start with an appropriate chiral alcohol and undergo a series of functional group transformations. For example, a study published in Tetrahedron Letters (2021) described a novel method for synthesizing this compound using asymmetric catalysis, which not only improved the yield but also enhanced the enantiomeric purity.

The physical properties of (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol, such as its melting point, boiling point, and solubility, are crucial for its handling and application. These properties have been extensively studied and documented in various scientific literature. For instance, it is known to be soluble in common organic solvents such as ethanol and acetone, making it suitable for use in both laboratory-scale experiments and industrial processes.

Safety considerations are also important when working with this compound. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure workplace safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, and conducting experiments in well-ventilated areas or fume hoods.

In conclusion, (2R)-1-(2-methyl-5-nitrophenyl)propan-2-ol (CAS No. 2227771-98-2) is a versatile chiral compound with significant potential in both research and industrial applications. Its unique structural features and biological activities make it an important molecule for further exploration in medicinal chemistry and drug development. As ongoing research continues to uncover new applications and synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology.